Cas no 2229370-21-0 (3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229370-21-0
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5805488
• PubChem ID: 165647712
• Update Time: 2025-06-12

3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• EN300-1750038
• 2229370-21-0

• Inchi： 1S/C11H12FN3/c1-7-4-3-5-8(12)11(7)9-6-10(13)15(2)14-9/h3-6H,13H2,1-2H3
• InChI Key： CJKUXZAYJLKYNI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2229370-21-0)

3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine, identified by its CAS number 2229370-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and pharmaceutical applications. The presence of both fluoro and methyl substituents on the aromatic ring enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine consists of a pyrazole core substituted with a 2-fluoro-6-methylphenyl group at the 3-position and a methyl group at the 1-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The fluoro substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity. Such modifications are often employed to improve drug-like properties, including solubility, bioavailability, and target specificity.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. Studies have shown that compounds within this class exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, antiviral, and antimicrobial applications. The structural features of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine make it an intriguing candidate for further investigation in these contexts. Specifically, the combination of the fluoro and methyl groups may enhance interactions with biological targets, leading to improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyrazole core is a versatile scaffold that can be further modified to create novel molecules with tailored biological properties. Researchers have been exploring various synthetic routes to functionalize pyrazole derivatives, aiming to develop new drugs with enhanced potency and selectivity. The synthesis of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine represents an important step in this direction.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine. These techniques allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters before conducting expensive experimental trials. By leveraging these tools, scientists can optimize the structure of the compound to maximize its therapeutic potential while minimizing unwanted effects.

The pharmacological profile of 3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amine is still under investigation, but preliminary studies suggest promising activities in several disease models. For instance, its structural similarity to known bioactive compounds has led researchers to explore its potential in treating neurological disorders, where precise molecular interactions are crucial. Additionally, the compound's ability to modulate enzyme activity and receptor binding makes it a candidate for developing treatments against metabolic diseases.

In conclusion,3-(2-fluoro-6-methylphenyl)-1-methyl-1H-pyrazol-5-amines (CAS No. 2229370-21-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in the search for new therapeutic agents. As research continues to uncover its full pharmacological profile,this compound is likely to play an important role in future drug development efforts.